Cas no 208457-45-8 (1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester)
208457-45-8 structure
Product Name:1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
CAS No:208457-45-8
MF:C9H7BrO4
MW:259.053482294083
CID:1396568
PubChem ID:23076910
Update Time:2025-04-20
1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester
- 4-bromo-2-methoxycarbonylbenzoate
- CGZFKHATVZXBFS-UHFFFAOYSA-N
- 4-BROMO-2-(METHOXYCARBONYL)BENZOIC ACID
- SCHEMBL6072149
- 208457-45-8
- 4-bromo-2-methoxycarbonylbenzoic acid
- 4-bromo-1,2-benzenedicarboxylic acid 2-methyl ester
-
- Inchi: 1S/C9H7BrO4/c1-14-9(13)7-4-5(10)2-3-6(7)8(11)12/h2-4H,1H3,(H,11,12)
- InChI Key: CGZFKHATVZXBFS-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C(=O)O)=C(C(=O)OC)C=1
Computed Properties
- Exact Mass: 256.94488
- Monoisotopic Mass: 257.95277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.6Ų
Experimental Properties
- PSA: 66.43
1,2-Benzenedicarboxylic acid, 4-bromo-, 2-methyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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